Cas no 1381757-44-3 (Dabigatran Etexilate N-Oxide)

Dabigatran Etexilate N-Oxide structure
Product Name:Dabigatran Etexilate N-Oxide
CAS No:1381757-44-3
Molecular Formula:C34H41N7O6
Molecular Weight:643.73264
CID:1062144
PubChem ID:152759967
Dabigatran Etexilate N-Oxide Properties
Names and Identifiers
-
- Dabigatran Etexilate N-Oxide
- Dabigatran Etexilate N-Oxide Inner Salt
- 2-(N-(3-ethoxy-3-oxopropyl)-2-(((4-(N-((hexyloxy)carbonyl)carbamimidoyl)phenyl)amino)methyl)-1-methyl-1H-benzo[d]imidazole-5-carboxamido)pyridine 1-oxide? (Dabigatran Impurity pound(c)
- Urolithin M3
- CS-0165914
- 1381757-44-3
-
- InChIKey: ODWAOSMOSLZPGX-UHFFFAOYSA-N
- Inchi: InChI=1S/C34H41N7O6/c1-4-6-7-10-21-47-34(44)38-32(35)24-12-15-26(16-13-24)36-23-29-37-27-22-25(14-17-28(27)39(29)3)33(43)40(20-18-31(42)46-5-2)30-11-8-9-19-41(30)45/h8-9,11-17,19,22,36H,4-7,10,18,20-21,23H2,1-3H3,(H2,35,38,44)
- SMILES: CCCCCCOC(=O)NC(=N)C1=CC=C(C=C1)NCC2=NC3=C(N2C)C=CC(=C3)C(=O)N(CCC(=O)OCC)C4=CC=CC=[N+]4[O-]
Computed Properties
- Exact Mass: 643.31183205g/mol
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 9
- Rotatable Bond Count: 18
- Monoisotopic Mass: 643.31183205g/mol
- Heavy Atom Count: 47
- Complexity: 1020
- Isotope Atom Count: 0
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Covalently-Bonded Unit Count: 1
- XLogP3: 4.3
- Topological Polar Surface Area: 164Ų
Dabigatran Etexilate N-Oxide Pricemore >>
Enterprise | No. | Product Name | Cas No. | Purity | Specification | Price | Update Time | Inquiry |
---|---|---|---|---|---|---|---|---|
A2B Chem LLC | AE39146-5mg |
Dabigatran Etexilate N-Oxide |
1381757-44-3 | > 95% | 5mg |
$374.00 | 2024-04-20 |
Dabigatran Etexilate N-Oxide Suppliers
Hubei Yangxin Pharmaceutical Technology Co., Ltd
(CAS:1381757-44-3)
MR./MRS.:YANG YI PENG
Phone:15374527030
Email:2853117762@qq.com
SHANG HAI YUAN YE Biotechnology Co., Ltd.
(CAS:1381757-44-3)
MR./MRS.:TANG SI LEI
Phone:15026964105
Email:2881489226@qq.com
Dabigatran Etexilate N-Oxide Related Literature
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Jiri Machat,Vitezslav Otruba,Viktor Kanicky J. Anal. At. Spectrom., 2002,17, 1096-1102
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Henson L. Lee Yu,Yinghua Zhang Analyst, 2017,142, 4782-4787
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Qiao Ma,Gavin Chit Tsui Org. Chem. Front., 2019,6, 27-31
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Lei Chen,Xiaojia Huang Analyst, 2017,142, 4039-4047
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Lina Wang,Lirong Zheng,Jiarui Yang,Yongcheng Li,Xin Wan,Xiaofang Liu,Xixiang Zhang,Ronghai Yu,Jianglan Shui J. Mater. Chem. A, 2020,8, 13166-13172
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Timothy T. Steckler,Khalil A. Abboud,Matt Craps,Andrew G. Rinzler,John R. Reynolds Chem. Commun., 2007, 4904-4906
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Zhongzhen Wang,Xiaochen Ji,Jinwu Zhao,Huawen Huang Green Chem., 2019,21, 5512-5516
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C. Fraschetti,M. Montagna,L. Guarcini,L. Guidoni,A. Filippi Chem. Commun., 2014,50, 14767-14770
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Chongmin Zhang,Xiaolong Fu,Qilong Yan,Jizhen Li,Xuezhong Fan,Guofang Zhang RSC Adv., 2019,9, 33268-33281
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